Cas no 551910-72-6 (Piperidine, 1-(cyanoacetyl)-3,5-dimethyl- (9CI))

• Product Name: Piperidine, 1-(cyanoacetyl)-3,5-dimethyl- (9CI)
• CAS No: 551910-72-6
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 1592019
• PubChem ID: 5111525
• Update Time: 2025-04-21

Piperidine, 1-(cyanoacetyl)-3,5-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(cyanoacetyl)-3,5-dimethyl- (9CI)
• PIPERIDINE, 1-(CYANOACETYL)-3,5-DIMETHYL-
• AKOS000174624
• 551910-72-6
• DB-327259

• Inchi： 1S/C10H16N2O/c1-8-5-9(2)7-12(6-8)10(13)3-4-11/h8-9H,3,5-7H2,1-2H3
• InChI Key： JWQNERCEWITCIE-UHFFFAOYSA-N
• SMILES： O=C(CC#N)N1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 180.12638
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.1